Cas no 59719-77-6 (4-Ethoxy-3-nitrobenzoic acid)

4-Ethoxy-3-nitrobenzoic acid Properties

Names and Identifiers

• 4-Ethoxy-3-nitrobenzoic acid
• 4-Aethoxy-3-nitro-benzoesaeure
• 4-Ethoxy-3-nitro-benzoic acid
• 4-Ethoxy-3-nitrobenzoicacid
• 3-nitro-4-ethoxy benzoic acid
• AE-641/00391045
• DTXSID90350445
• 59719-77-6
• Oprea1_585685
• SR-01000430165-1
• EN300-12068
• SCHEMBL1402203
• FT-0701595
• EU-0004612
• VS-07449
• AKOS000263338
• SR-01000430165
• CS-0224748
• Z57982191
• MFCD01143607
• BB 0244150
• A832435
• Oprea1_363952
• GZHXYRWGRKIXEJ-UHFFFAOYSA-N
• BBL023526
• STL255840
• 4-ethoxy-3-nitrobenzoic acid
• Benzoic acid, 4-ethoxy-3-nitro-
• DB-001292
• ALBB-019939
• +Expand

• MDL： MFCD01143607
• InChIKey： GZHXYRWGRKIXEJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO5/c1-2-15-8-4-3-6(9(11)12)5-7(8)10(13)14/h3-5H,2H2,1H3,(H,11,12)
• SMILES： CCOC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 211.048
• Heavy Atom Count: 15
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• LogP: 2.21490
• PSA: 92.35000
• Refractive Index: 1.575
• Boiling Point: 378.6 °C at 760 mmHg
• Flash Point: 378.6 °C at 760 mmHg
• Density: 1.368

4-Ethoxy-3-nitrobenzoic acid Security Information

• Dangerous goods sign： Xn
• Risk Phrases： 22

4-Ethoxy-3-nitrobenzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%